Cas no 1896837-28-7 (1-(2,4,5-trimethylphenyl)cyclobutylmethanamine)
1-(2,4,5-trimethylphenyl)cyclobutylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4,5-trimethylphenyl)cyclobutylmethanamine
- 1896837-28-7
- EN300-1790119
- [1-(2,4,5-trimethylphenyl)cyclobutyl]methanamine
-
- Inchi: 1S/C14H21N/c1-10-7-12(3)13(8-11(10)2)14(9-15)5-4-6-14/h7-8H,4-6,9,15H2,1-3H3
- InChI Key: NSGPMQGEYUILFQ-UHFFFAOYSA-N
- SMILES: NCC1(C2C=C(C)C(C)=CC=2C)CCC1
Computed Properties
- Exact Mass: 203.167399674g/mol
- Monoisotopic Mass: 203.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 26Ų
1-(2,4,5-trimethylphenyl)cyclobutylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1790119-0.05g |
[1-(2,4,5-trimethylphenyl)cyclobutyl]methanamine |
1896837-28-7 | 0.05g |
$959.0 | 2023-09-19 | ||
| Enamine | EN300-1790119-0.1g |
[1-(2,4,5-trimethylphenyl)cyclobutyl]methanamine |
1896837-28-7 | 0.1g |
$1005.0 | 2023-09-19 | ||
| Enamine | EN300-1790119-0.25g |
[1-(2,4,5-trimethylphenyl)cyclobutyl]methanamine |
1896837-28-7 | 0.25g |
$1051.0 | 2023-09-19 | ||
| Enamine | EN300-1790119-0.5g |
[1-(2,4,5-trimethylphenyl)cyclobutyl]methanamine |
1896837-28-7 | 0.5g |
$1097.0 | 2023-09-19 | ||
| Enamine | EN300-1790119-1.0g |
[1-(2,4,5-trimethylphenyl)cyclobutyl]methanamine |
1896837-28-7 | 1g |
$1142.0 | 2023-06-02 | ||
| Enamine | EN300-1790119-2.5g |
[1-(2,4,5-trimethylphenyl)cyclobutyl]methanamine |
1896837-28-7 | 2.5g |
$2240.0 | 2023-09-19 | ||
| Enamine | EN300-1790119-5.0g |
[1-(2,4,5-trimethylphenyl)cyclobutyl]methanamine |
1896837-28-7 | 5g |
$3313.0 | 2023-06-02 | ||
| Enamine | EN300-1790119-10.0g |
[1-(2,4,5-trimethylphenyl)cyclobutyl]methanamine |
1896837-28-7 | 10g |
$4914.0 | 2023-06-02 | ||
| Enamine | EN300-1790119-1g |
[1-(2,4,5-trimethylphenyl)cyclobutyl]methanamine |
1896837-28-7 | 1g |
$1142.0 | 2023-09-19 | ||
| Enamine | EN300-1790119-5g |
[1-(2,4,5-trimethylphenyl)cyclobutyl]methanamine |
1896837-28-7 | 5g |
$3313.0 | 2023-09-19 |
1-(2,4,5-trimethylphenyl)cyclobutylmethanamine Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 1-(2,4,5-trimethylphenyl)cyclobutylmethanamine
Introduction to 1-(2,4,5-trimethylphenyl)cyclobutylmethanamine (CAS No. 1896837-28-7)
1-(2,4,5-trimethylphenyl)cyclobutylmethanamine, with the CAS number 1896837-28-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclobutylamines and is characterized by its unique structural features, which include a cyclobutyl ring and a substituted phenyl group. The combination of these structural elements imparts distinct chemical and biological properties to the molecule, making it a subject of interest for various applications.
The chemical structure of 1-(2,4,5-trimethylphenyl)cyclobutylmethanamine consists of a cyclobutyl ring attached to a methylene group, which is further connected to a phenyl ring substituted with three methyl groups at the 2-, 4-, and 5-positions. This specific arrangement of functional groups contributes to the compound's stability and reactivity. The cyclobutyl ring, being a four-membered ring, introduces strain into the molecule, which can influence its conformational behavior and interactions with biological targets.
In recent years, there has been a growing interest in the study of cyclobutylamines due to their potential therapeutic applications. Research has shown that compounds with similar structures can exhibit various biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, studies have demonstrated that certain cyclobutylamines can modulate ion channels and receptors involved in pain signaling pathways, making them promising candidates for the development of novel analgesics.
The synthesis of 1-(2,4,5-trimethylphenyl)cyclobutylmethanamine typically involves multi-step procedures that ensure high yields and purity. One common synthetic route involves the reaction of a substituted phenylacetonitrile with a cyclobutane derivative followed by reduction to form the amine. The choice of reagents and reaction conditions is crucial for achieving the desired product with minimal side reactions. Advanced synthetic techniques such as transition-metal catalysis and organocatalysis have been employed to optimize the synthesis process.
The pharmacological profile of 1-(2,4,5-trimethylphenyl)cyclobutylmethanamine has been explored through in vitro and in vivo studies. In vitro assays have revealed that this compound can interact with specific receptors and enzymes involved in various physiological processes. For example, it has been shown to exhibit affinity for certain G protein-coupled receptors (GPCRs) and can modulate their activity. This property makes it a valuable tool for investigating receptor function and identifying potential therapeutic targets.
In vivo studies have further elucidated the biological effects of 1-(2,4,5-trimethylphenyl)cyclobutylmethanamine. Animal models have been used to evaluate its efficacy in treating conditions such as chronic pain and inflammation. Preliminary results indicate that this compound can effectively reduce pain responses and inflammatory markers without significant adverse effects. These findings suggest that 1-(2,4,5-trimethylphenyl)cyclobutylmethanamine has potential as a lead compound for drug development.
The safety profile of 1-(2,4,5-trimethylphenyl)cyclobutylmethanamine is an important consideration for its potential use in therapeutic applications. Preclinical toxicology studies have shown that this compound exhibits low toxicity at relevant doses. However, further investigations are necessary to fully understand its long-term safety and potential side effects. Ongoing research aims to optimize the pharmacokinetic properties of this compound to enhance its bioavailability and reduce any potential adverse reactions.
In conclusion, 1-(2,4,5-trimethylphenyl)cyclobutylmethanamine (CAS No. 1896837-28-7) is a promising compound with unique structural features that contribute to its biological activity. Its potential therapeutic applications in areas such as pain management and inflammation make it an exciting subject for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound may pave the way for innovative treatments in the future.
1896837-28-7 (1-(2,4,5-trimethylphenyl)cyclobutylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)